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Compound of Interest

Compound Name: Tranilast

Cat. No.: B1681356

This document provides essential safety and logistical information for the proper disposal of
Tranilast in a laboratory setting. Adherence to these procedures is critical to ensure personnel
safety and environmental protection. Tranilast is known to be harmful if swallowed and very
toxic to aquatic life with long-lasting effects[1][2]. Therefore, it is imperative that it is not
released into the environment[1][2].

Immediate Safety and Handling Precautions

Before handling Tranilast for disposal, ensure you are wearing appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. In case of a spill, prevent
the substance from entering drains or water courses[1][2]. For solid Tranilast, sweep up the
material and collect it in a sealed, airtight container for disposal[3]. If Tranilast is in a solution,
absorb the spill with an inert, liquid-binding material such as diatomite or universal binders[1]

[2].

Summary of Key Safety and Disposal Information

The following table summarizes the critical hazard and disposal information for Tranilast.
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Parameter Information Source

Acute Toxicity Harmful if swallowed. [1112114]

) Very toxic to aquatic life with
Environmental Hazard ) [1112]
long-lasting effects.

Dispose of contents and
Primary Disposal Route container to an approved [1112]131[4]

waste disposal plant.

Avoid release to the
Environmental Release environment. Do not let [1][2]14]

product enter drains.

Dispose of the container
] ] through a waste management
Container Disposal )
company authorized by the

local government.

Step-by-Step Disposal Protocol for Tranilast

The disposal of Tranilast must be carried out in accordance with applicable regional, national,
and local laws and regulations[3].

o Waste Identification and Segregation:

o Identify all waste streams containing Tranilast, including pure substance, solutions, and
contaminated materials (e.g., pipette tips, weighing boats, contaminated PPE).

o Segregate Tranilast waste from other laboratory waste to prevent cross-contamination
and ensure proper disposal.

e Waste Collection and Storage:

o Collect Tranilast waste in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical and clearly marked as "Hazardous
Waste" with the name "Tranilast."
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o Store the waste container in a cool, well-ventilated area, away from incompatible materials
such as strong acids, alkalis, and oxidizing agents[2].

o Accidental Release Containment:

[¢]

In the event of a spill, immediately contain the material.

[e]

For solid spills, carefully sweep the material to avoid dust formation and place it in the
designated waste container|[3].

[e]

For liquid spills, absorb the material with a non-combustible absorbent material and place
it in the waste container.

[e]

Clean the contaminated area thoroughly, observing environmental regulations[3].
» Final Disposal:

o Arrange for the disposal of the Tranilast waste through a licensed and approved
hazardous waste disposal company.

o Do not dispose of Tranilast down the drain or in the regular trash.

o Provide the waste disposal company with a complete and accurate description of the
waste, including the Safety Data Sheet (SDS) for Tranilast.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Tranilast in a laboratory setting.
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Caption: Workflow for the safe disposal of Tranilast waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Tranilast: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681356#tranilast-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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